Cas no 1156605-60-5 (3-Methyl-1-(pyrimidin-2-yl)-1h-pyrazole-4-carbaldehyde)

• Product Name: 3-Methyl-1-(pyrimidin-2-yl)-1h-pyrazole-4-carbaldehyde
• CAS No: 1156605-60-5
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 5710251
• PubChem ID: 43531820
• Update Time: 2025-10-31

3-Methyl-1-(pyrimidin-2-yl)-1h-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• CS-0350219
• 3-METHYL-1-(PYRIMIDIN-2-YL)-1H-PYRAZOLE-4-CARBALDEHYDE
• EN300-1461183
• 1156605-60-5
• 3-Methyl-1-(pyrimidin-2-yl)-1h-pyrazole-4-carbaldehyde

• Inchi： 1S/C9H8N4O/c1-7-8(6-14)5-13(12-7)9-10-3-2-4-11-9/h2-6H,1H3
• InChI Key： VQNXQGHFIXBFDR-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C2N=CC=CN=2)N=C1C

Computed Properties

• Exact Mass: 188.06981089g/mol
• Monoisotopic Mass: 188.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-Methyl-1-(pyrimidin-2-yl)-1h-pyrazole-4-carbaldehyde

Introduction to 3-Methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 1156605-60-5)

3-Methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde, identified by its CAS number 1156605-60-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde features a unique structural framework that has garnered attention for its potential applications in drug discovery and synthetic organic chemistry. The compound combines a pyrazole core with a pyrimidine substituent, creating a versatile scaffold that can be modified for various biological activities.

The structural composition of 3-Methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde includes a methyl group at the 3-position of the pyrazole ring, a pyrimidine moiety at the 1-position, and an aldehyde functional group at the 4-position of the pyrazole. This arrangement provides multiple sites for chemical modification, enabling researchers to explore its pharmacological properties further. The presence of both electron-donating and electron-withdrawing groups in its structure suggests that it may exhibit diverse interactions with biological targets, making it a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in pyrazole and pyrimidine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in antimicrobial, anti-inflammatory, anticancer, and anti-viral applications. The aldehyde functionality in 3-Methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde particularly makes it valuable for further derivatization, allowing chemists to introduce additional functional groups and optimize its biological efficacy.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The aldehyde group can participate in various reactions, such as condensation reactions with amines to form Schiff bases, or undergo reduction to yield primary amides. Additionally, the pyrimidine ring can be further functionalized through nucleophilic substitution or metal-catalyzed cross-coupling reactions, providing numerous pathways for structural diversification. These synthetic possibilities make 3-Methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde an invaluable building block for medicinal chemists.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Pyrazole and pyrimidine derivatives, in particular, have shown remarkable promise in modulating various biological pathways. For instance, research has demonstrated that certain pyrazole-based compounds can inhibit kinases and other enzymes involved in cancer progression. Similarly, pyrimidine derivatives have been explored for their potential to interact with viral proteases and reverse transcriptases, making them candidates for antiviral therapies.

The specific combination of groups in 3-Methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde positions it as a candidate for developing drugs targeting inflammatory diseases. Inflammatory processes often involve the dysregulation of signaling pathways that can be modulated by small molecules. Preliminary computational studies suggest that this compound may interact with enzymes such as COX-2 or LOX, which are key players in inflammation. While further experimental validation is needed, these findings underscore the potential therapeutic value of this scaffold.

Another area where 3-Methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde shows promise is in the development of antimicrobial agents. Antibiotic resistance remains a significant global health challenge, necessitating the discovery of novel antimicrobial compounds. Pyrazole derivatives have been reported to exhibit activity against Gram-positive bacteria, Gram-negative bacteria, and even some fungal species. The structural features of this compound may contribute to its ability to disrupt microbial cell wall synthesis or interfere with essential metabolic pathways.

The synthesis of 3-Methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde involves multi-step organic transformations that highlight its synthetic utility. One possible synthetic route begins with the condensation of methyl acetoacetate with guanidine hydrochloride to form 3-methylpyrazolone. Subsequent condensation with ethyl acetoacetate yields 3-methylpyrazolone derivative, which can then be converted into the desired aldehyde via oxidation using an appropriate oxidizing agent such as manganese dioxide or selenium dioxide. Alternatively, palladium-catalyzed cross-coupling reactions could be employed to introduce the pyrimidine moiety at the 1-position of the pyrazole ring.

The choice of synthetic methodology depends on factors such as yield, scalability, and purity requirements. Modern techniques like flow chemistry have also been explored to improve reaction efficiency and minimize waste. Given its structural complexity, optimizing synthetic routes to produce 3-Methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbaldehyde on an industrial scale will require careful consideration of reaction conditions and purification strategies.

In conclusion,3-Methyl-1-(pyrimidin-2-yli)-lH-pyra z ole -4 -carbalde hyde (CAS No . 1156605 -60 -5) represents a promising scaffold for pharmaceutical research due to its unique structural features and synthetic versatility . Its potential applications in modulating inflammatory responses , developing antimicrobial agents , and serving as a building block for more complex drug candidates make it an attractive target for further investigation . As research continues , this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents . p >